Cas no 819862-92-5 (1-Propanesulfonic acid, 3-[(2-methoxy-1-methylethyl)amino]-)

1-Propanesulfonic acid, 3-[(2-methoxy-1-methylethyl)amino]- structure
819862-92-5 structure
Product Name:1-Propanesulfonic acid, 3-[(2-methoxy-1-methylethyl)amino]-
CAS No:819862-92-5
MF:C7H17NO4S
MW:211.279181241989
CID:702162
PubChem ID:16035841
Update Time:2025-04-19

1-Propanesulfonic acid, 3-[(2-methoxy-1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 3-[(2-methoxy-1-methylethyl)amino]-
    • 3-(1-methoxypropan-2-ylamino)propane-1-sulfonic acid
    • 3-(2-methoxy-1-methylethyl)amino-1-propanesulfonic acid
    • 819862-92-5
    • DTXSID10581158
    • 3-[(1-Methoxypropan-2-yl)amino]propane-1-sulfonic acid
    • FWANHOSFGLVKOM-UHFFFAOYSA-N
    • SCHEMBL918620
    • Inchi: 1S/C7H17NO4S/c1-7(6-12-2)8-4-3-5-13(9,10)11/h7-8H,3-6H2,1-2H3,(H,9,10,11)
    • InChI Key: FWANHOSFGLVKOM-UHFFFAOYSA-N
    • SMILES: S(CCCNC(C)COC)(=O)(=O)O

Computed Properties

  • Exact Mass: 211.08782920g/mol
  • Monoisotopic Mass: 211.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 84Ų
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